Cas no 1187243-84-0 (2-acetyl-1,2,3,4-tetrahydro-6-Isoquinolinecarboxaldehyde)

2-acetyl-1,2,3,4-tetrahydro-6-Isoquinolinecarboxaldehyde structure
1187243-84-0 structure
Product Name:2-acetyl-1,2,3,4-tetrahydro-6-Isoquinolinecarboxaldehyde
CAS No:1187243-84-0
MF:C12H13NO2
MW:203.237123250961
CID:2132348
PubChem ID:53302222
Update Time:2025-04-21

2-acetyl-1,2,3,4-tetrahydro-6-Isoquinolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-acetyl-1,2,3,4-tetrahydro-6-Isoquinolinecarboxaldehyde
    • SCHEMBL15652274
    • 1187243-84-0
    • 2-Acetyl-1,2,3,4-tetrahydroisoquinoline-6-carbaldehyde
    • AKOS015901067
    • Inchi: 1S/C12H13NO2/c1-9(15)13-5-4-11-6-10(8-14)2-3-12(11)7-13/h2-3,6,8H,4-5,7H2,1H3
    • InChI Key: XKGHWSRMDNAIMZ-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CC2C=CC(C=O)=CC=2CC1

Computed Properties

  • Exact Mass: 203.094628657Da
  • Monoisotopic Mass: 203.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 37.4Ų
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